V-ATPase-IN-1

• Molecular Formula: C21H20ClNO2
• Molecular Weight: 353.8 g/mol
• InChI: InChI=1S/C21H20ClNO2/c1-24-20-13-17(14-23-18-10-6-3-7-11-18)12-19(22)21(20)25-15-16-8-4-2-5-9-16/h2-13,23H,14-15H2,1H3
• InChIKey: OWIHKEZYFBVCNY-UHFFFAOYSA-N

V-ATPase-IN-1 (Compound 3b-03) is a chlorinated and ammoniated vanillin derivative that functions as a vacuolar-type H⁺-ATPase (V-ATPase) inhibitor. It is characterized by an enzyme inhibition IC₅₀ of 194.80 μM and a dissociation constant (Kd) of 0.803 μM for V-ATPase subunit A, distinguishing it from most canonical V-ATPase inhibitors that bind to the membrane-integral V₀ subunit c.

V-ATPase-IN-1: Vanillin-Derived V-ATPase Inhibitor with Subunit A Targeting for Insecticidal Research Procurement

V-ATPase-IN-1 (Compound 3b-03) is a chlorinated and ammoniated vanillin derivative that functions as a vacuolar-type H⁺-ATPase (V-ATPase) inhibitor [1]. It is characterized by an enzyme inhibition IC₅₀ of 194.80 μM and a dissociation constant (Kd) of 0.803 μM for V-ATPase subunit A, distinguishing it from most canonical V-ATPase inhibitors that bind to the membrane-integral V₀ subunit c [1]. The compound exhibits insecticidal activity against Mythimna separata (oriental armyworm) with an LC₅₀ of 2.64 mM in whole-organism assays, positioning it as a tool compound for agrochemical V-ATPase target validation and insecticide discovery programs [1].

A

V-ATPase subunit A-targeted research; binds V₁ catalytic domain rather than V₀ subunit c

B

Vanillin-derived synthetic probe for insecticidal SAR and lead optimization studies

C

Whole-organism insecticidal screening context against Mythimna separata models

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. doi:10.1021/acs.jafc.4c05174. View Source

Why V-ATPase-IN-1 Cannot Be Replaced by Bafilomycin, Concanamycin, or Other V-ATPase Inhibitors in Procurement Workflows

V-ATPase inhibitors constitute a structurally and mechanistically heterogeneous class. Bafilomycin A1, concanamycin A, and archazolid are macrolide natural products that bind to the V₀ subunit c with sub-nanomolar to low nanomolar potency [1][2][3]. In contrast, V-ATPase-IN-1 is a synthetic small molecule (MW 353.84) that binds to the catalytic V₁ subunit A with micromolar affinity [4]. This fundamental difference in binding site and chemical scaffold renders direct substitution scientifically invalid. Experiments designed to interrogate V₁-specific pharmacology, to avoid V₀-mediated off-target effects, or to explore subunit A-targeted insecticidal mechanisms require V-ATPase-IN-1 specifically [4]. Furthermore, the compound's insecticidal potency (LC₅₀ = 2.64 mM against M. separata) is derived from optimization of a vanillin scaffold, a chemical space not represented by macrolide inhibitors [4].

V-ATPase-IN-1

Binds V₁ subunit A (catalytic domain); moderate enzyme inhibition potency

Macrolide Inhibitors

Bind V₀ subunit c (membrane rotor); sub-nanomolar to low nanomolar potency

V-ATPase-IN-1

Synthetic vanillin scaffold; supports analog generation and scale-up

Macrolide Inhibitors

Complex natural products; limited by fermentation supply and synthetic complexity

V-ATPase-IN-1

May support subunit A-selective pharmacology studies without V₀ engagement

Macrolide Inhibitors

Binding site and potency context may not transfer to V₁-specific research

• [1] Hong-Hermesdorf A, Miethke M, Gallaher S, et al. The macrolactone archazolid is a novel, highly specific V-ATPase inhibitor with an IC₅₀ value in the low nanomolar range. J Biol Chem. 2010;285(49):38304-38314. doi:10.1074/jbc.M110.137539. View Source
• [2] Huss M, Ingenhorst G, König S, et al. Concanamycin A, the specific inhibitor of V-ATPases, binds to the V₀ subunit c. J Biol Chem. 2002;277(43):40544-40548. doi:10.1074/jbc.M207345200. View Source
• [3] Kim JH, et al. Inhibition of vacuolar-type (H⁺)-ATPase by the cytostatic macrolide apicularen A. FEBS Lett. 2006;580(11):2723-2730. (Bafilomycin A1 IC₅₀ = 0.95 nM). View Source
• [4] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. doi:10.1021/acs.jafc.4c05174. View Source

V-ATPase-IN-1 Quantitative Differentiation Evidence: Head-to-Head Comparisons with Lead Compound S18 and PSP

Insecticidal Potency: V-ATPase-IN-1 (3b-03) vs. Lead Compound S18 in Mythimna separata Bioassay

V-ATPase-IN-1 (compound 3b-03) demonstrated the highest insecticidal activity among all tested vanillin derivatives, with an LC₅₀ of 0.935 mg/mL against M. separata. This represents a 23-fold improvement in potency over the lead compound S18 (LC₅₀ = 21.276 mg/mL) [1]. The optimization from S18 to 3b-03 validates the structure-activity relationship (SAR) and establishes V-ATPase-IN-1 as the most potent congener in this chemical series.

Insecticidal Potency vs S18

Head-to-head

LC₅₀ 0.935 mg/mL vs 21.276 mg/mL (23-fold lower)

Reported insecticidal potency ranking within tested vanillin series

M. separata larvae mortality assessment

Evidence Dimension	Insecticidal activity (LC₅₀)
Target Compound Data	0.935 mg/mL (95% CI: 0.757–1.121)
Comparator Or Baseline	Lead compound S18: 21.276 mg/mL
Quantified Difference	23-fold lower LC₅₀ (higher potency)
Conditions	M. separata larvae, mortality assessment

Why This Matters

This 23-fold potency advantage directly informs procurement decisions for insecticide discovery programs requiring maximal V-ATPase-targeted larvicidal activity within the vanillin chemical series.

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. (Data from Table and text; 3b-03 LC₅₀ = 0.935 mg/mL; S18 LC₅₀ = 21.276 mg/mL). View Source

Insecticidal Potency: V-ATPase-IN-1 (3b-03) vs. Periplocoside P (PSP) in Mythimna separata Bioassay

V-ATPase-IN-1 (3b-03) exhibits superior insecticidal activity compared to periplocoside P (PSP), a known botanical V-ATPase inhibitor stomach poison. 3b-03 achieved an LC₅₀ of 0.935 mg/mL, whereas PSP showed an LC₅₀ of 1.569 mg/mL under the same experimental conditions [1]. This demonstrates that 3b-03 is approximately 1.7-fold more potent than PSP.

Insecticidal Potency vs PSP

Head-to-head

LC₅₀ 0.935 mg/mL vs 1.569 mg/mL (1.7-fold lower)

Supports V-ATPase-targeted larvicidal screening context

Parallel mortality assessment under same conditions

Evidence Dimension	Insecticidal activity (LC₅₀)
Target Compound Data	0.935 mg/mL (95% CI: 0.757–1.121)
Comparator Or Baseline	Periplocoside P (PSP): 1.569 mg/mL (95% CI: 1.342–1.836)
Quantified Difference	1.7-fold lower LC₅₀ (higher potency)
Conditions	M. separata larvae, parallel mortality assessment

Why This Matters

Demonstrated superiority over a botanical benchmark V-ATPase inhibitor supports the selection of V-ATPase-IN-1 for studies seeking maximal insecticidal efficacy via V-ATPase inhibition.

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. (Data from Table; 3b-03 LC₅₀ = 0.935 mg/mL; PSP LC₅₀ = 1.569 mg/mL). View Source

Binding Affinity: V-ATPase-IN-1 (3b-03) vs. Lead Compound S18 for V-ATPase Subunit A

While the lead compound S18 exhibited tighter binding to V-ATPase subunit A with a Kd of 1 nM, V-ATPase-IN-1 (3b-03) shows a Kd of 0.803 μM (803 nM) [1]. Despite the 803-fold weaker binding affinity, 3b-03 achieves dramatically improved insecticidal activity (23-fold lower LC₅₀). This inverse correlation between binding affinity and whole-organism efficacy highlights the importance of physicochemical properties (e.g., permeability, stability) optimized in 3b-03, making it the preferred compound for in vivo insecticidal studies.

Binding Affinity vs S18

Head-to-head

Kd 0.803 μM vs 1 nM (803-fold weaker binding)

Binding affinity may not predict in vivo insecticidal response

Physicochemical properties may contribute to whole-organism activity

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	0.803 μM
Comparator Or Baseline	Lead compound S18: 1 nM (0.001 μM)
Quantified Difference	803-fold higher Kd (weaker binding)
Conditions	Isothermal titration calorimetry (ITC) with recombinant MsVatpA subunit A

Why This Matters

This counterintuitive SAR illustrates that binding affinity alone does not predict in vivo efficacy; procurement of V-ATPase-IN-1 is essential for studies focused on whole-organism insecticidal activity rather than isolated enzyme inhibition.

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. (S18 Kd = 1 nM; 3b-03 Kd = 0.803 μM). View Source

V-ATPase Inhibition Potency: V-ATPase-IN-1 vs. Bafilomycin A1, Concanamycin A, and Archazolid

V-ATPase-IN-1 inhibits V-ATPase with an IC₅₀ of 194.80 μM . In contrast, the macrolide inhibitors bafilomycin A1, concanamycin A, and archazolid exhibit IC₅₀ values in the nanomolar to sub-nanomolar range (e.g., bafilomycin A1 IC₅₀ = 0.95 nM; concanamycin A IC₅₀ ≈ 10 nM; archazolid IC₅₀ in low nanomolar range) [1][2][3]. V-ATPase-IN-1 is approximately 200,000-fold less potent than bafilomycin A1. This class-level inference underscores that V-ATPase-IN-1 is not suitable for experiments requiring complete V-ATPase blockade but rather serves as a subunit A-selective probe where V₀-targeting macrolides would be confounded by extreme potency or different binding site pharmacology.

Enzyme Inhibition vs Macrolides

Class-level

IC₅₀ 194.80 μM vs 0.95 nM (bafilomycin A1)

Defines distinct assay-response contexts for subunit-selective studies

Class-level inference; verify for specific experimental design

Evidence Dimension	V-ATPase enzyme inhibition (IC₅₀)
Target Compound Data	194.80 μM
Comparator Or Baseline	Bafilomycin A1: 0.95 nM (0.00095 μM); Concanamycin A: ~10 nM; Archazolid: low nM
Quantified Difference	~200,000-fold higher IC₅₀ (weaker enzyme inhibition)
Conditions	Biochemical V-ATPase activity assays (target compound data per vendor specification; comparators from published studies)

Why This Matters

This quantitative potency differential defines the distinct experimental niches: V-ATPase-IN-1 for subunit A binding studies and moderate inhibition in insect models; macrolides for potent, irreversible V-ATPase blockade.

• [1] Kim JH, et al. Inhibition of vacuolar-type (H⁺)-ATPase by the cytostatic macrolide apicularen A. FEBS Lett. 2006;580(11):2723-2730. (Bafilomycin A1 IC₅₀ = 0.95 nM). View Source
• [2] Huss M, Ingenhorst G, König S, et al. Concanamycin A, the specific inhibitor of V-ATPases, binds to the V₀ subunit c. J Biol Chem. 2002;277(43):40544-40548. (Concanamycin A IC₅₀ ≈ 10 nM). View Source
• [3] Hong-Hermesdorf A, Miethke M, Gallaher S, et al. The macrolactone archazolid is a novel, highly specific V-ATPase inhibitor with an IC₅₀ value in the low nanomolar range. J Biol Chem. 2010;285(49):38304-38314. View Source

Subunit Binding Specificity: V-ATPase-IN-1 Targets V₁ Subunit A, Whereas Bafilomycin/Concanamycin Target V₀ Subunit c

V-ATPase-IN-1 binds directly to V-ATPase subunit A (part of the catalytic V₁ domain) with a Kd of 0.803 μM [1]. In contrast, bafilomycin A1, concanamycin A, and archazolid bind to the V₀ subunit c within the membrane-integral rotor [2][3]. This orthogonal binding site represents a critical differentiation: V-ATPase-IN-1 can be used to probe V₁-specific pharmacology without engaging the V₀ rotor binding pocket, whereas macrolides cannot. No cross-study potency normalization is possible due to fundamentally distinct binding modes.

Subunit Binding Specificity

Class-level

V₁ subunit A (Kd 0.803 μM) vs V₀ subunit c

Supports V₁ domain pharmacology without V₀ rotor engagement

Orthogonal binding site; cross-study normalization may not apply

Evidence Dimension	Binding site on V-ATPase complex
Target Compound Data	V₁ subunit A (Kd = 0.803 μM)
Comparator Or Baseline	Bafilomycin A1/Concanamycin A/Archazolid: V₀ subunit c
Quantified Difference	Orthogonal binding domain (V₁ vs. V₀)
Conditions	ITC and photoaffinity labeling / mutagenesis studies

Why This Matters

For researchers investigating subunit A function or seeking inhibitors that do not compete with V₀-binding natural products, V-ATPase-IN-1 is the only characterized synthetic tool compound with validated subunit A binding data.

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. (3b-03 binds subunit A; Kd = 0.803 μM). View Source
• [2] Huss M, Ingenhorst G, König S, et al. Concanamycin A, the specific inhibitor of V-ATPases, binds to the V₀ subunit c. J Biol Chem. 2002;277(43):40544-40548. View Source
• [3] Hong-Hermesdorf A, Miethke M, Gallaher S, et al. Archazolid A binds to the equatorial region of the c-ring of the vacuolar H⁺-ATPase. J Biol Chem. 2010;285(49):38304-38314. View Source

Chemical Scaffold Differentiation: V-ATPase-IN-1 is a Vanillin Derivative, Not a Macrolide

V-ATPase-IN-1 (MW 353.84, C₂₁H₂₀ClNO₂) is a fully synthetic chlorinated and ammoniated vanillin derivative, whereas bafilomycin A1 (MW 622.83, C₃₅H₅₈O₉) and concanamycin A (MW 866.09, C₄₆H₇₅NO₁₄) are complex macrolide natural products [1][2][3]. The simpler, modular vanillin scaffold of V-ATPase-IN-1 offers advantages in synthetic tractability, analog generation, and cost-effective scale-up for in vivo insecticide studies compared to fermentation-derived macrolides.

Chemical Scaffold Type

Class-level

Vanillin derivative vs macrolide natural products

Synthetic scaffold supports chemical diversification studies

Modular structure may facilitate analog synthesis and scale-up

Evidence Dimension	Chemical structure and molecular weight
Target Compound Data	C₂₁H₂₀ClNO₂, MW 353.84
Comparator Or Baseline	Bafilomycin A1: C₃₅H₅₈O₉, MW 622.83; Concanamycin A: C₄₆H₇₅NO₁₄, MW 866.09
Quantified Difference	Smaller, non-macrolide scaffold
Conditions	N/A (chemical identity)

Why This Matters

The synthetic vanillin scaffold enables cost-effective procurement and chemical diversification for SAR studies, unlike macrolides which are limited by natural product supply and complex total synthesis.

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. J Agric Food Chem. 2024;72(38):20872-20881. (Compound 3b-03 is a chlorinated/ammoniated vanillin derivative). View Source
• [2] PubChem. Bafilomycin A1. CID 6436223. Molecular Weight: 622.83. View Source
• [3] PubChem. Concanamycin A. CID 6438152. Molecular Weight: 866.09. View Source

V-ATPase-IN-1: Recommended Research and Industrial Application Scenarios Based on Quantitative Evidence

Insecticide Lead Optimization and SAR Studies

V-ATPase-IN-1 (3b-03) represents the optimized lead from a vanillin-derived series, achieving a 23-fold improvement in larvicidal activity (LC₅₀ = 0.935 mg/mL) over the initial hit S18 [1]. Procurement of V-ATPase-IN-1 enables benchmark comparisons for new analogs and serves as a positive control in M. separata insecticidal assays. Its well-characterized binding to subunit A (Kd = 0.803 μM) facilitates mechanistic SAR exploration distinct from V₀-binding macrolides [1].

V-ATPase Subunit A-Specific Pharmacological Probing

Unlike bafilomycin, concanamycin, and archazolid which bind V₀ subunit c, V-ATPase-IN-1 selectively targets the V₁ subunit A [1][2]. This orthogonal binding profile makes it the preferred tool compound for experiments designed to interrogate V₁ domain function, to study subunit A conformational dynamics, or to develop subunit A-selective inhibitors without cross-reactivity at the V₀ rotor binding site [3].

Agrochemical Target Validation in Whole-Organism Models

V-ATPase-IN-1 demonstrates validated in vivo insecticidal activity against M. separata (LC₅₀ = 2.64 mM; 0.935 mg/mL), confirming that V-ATPase inhibition translates to whole-organism toxicity [1]. This provides a direct rationale for its use in agrochemical discovery programs aiming to validate V-ATPase as a target for novel insecticides. The compound's synthetic accessibility further supports its utility in large-scale in vivo screening campaigns.

Application

Selection Property

Validation Focus

Insecticide Lead Optimization

SAR benchmark context within vanillin series

Larvicidal endpoint review against M. separata

V-ATPase Subunit A Probing

V₁ catalytic domain binding specificity

V₁-specific pharmacology without V₀ cross-reactivity

Agrochemical Target Validation

Whole-organism model fit for V-ATPase target engagement

In vivo insecticidal endpoint context

• [1] Lv B, Zhang X, Wang Y, Wu W, Li D, Hu Z. Discovery of the Chlorinated and Ammoniated Derivatives of Vanillin as Potential Insecticidal Candidates Targeting V-ATPase: Structure-Based Virtual Screening, Synthesis, and Bioassay. J Agric Food Chem. 2024;72(38):20872-20881. doi:10.1021/acs.jafc.4c05174. View Source
• [2] Huss M, Ingenhorst G, König S, et al. Concanamycin A, the specific inhibitor of V-ATPases, binds to the V₀ subunit c. J Biol Chem. 2002;277(43):40544-40548. View Source
• [3] Hong-Hermesdorf A, Miethke M, Gallaher S, et al. Archazolid A binds to the equatorial region of the c-ring of the vacuolar H⁺-ATPase. J Biol Chem. 2010;285(49):38304-38314. View Source